Cas no 2755724-33-3 (2,4-Dibromo-6-isopropylbenzoic acid)

• Product Name: 2,4-Dibromo-6-isopropylbenzoic acid
• CAS No: 2755724-33-3
• MF: C₁₀H₁₀Br₂O₂
• MW: 321.99
• CID: 5079967
• Update Time: 2025-10-29

2,4-Dibromo-6-isopropylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,4-Dibromo-6-isopropylbenzoic acid

• Inchi： 1S/C10H10Br2O2/c1-5(2)7-3-6(11)4-8(12)9(7)10(13)14/h3-5H,1-2H3,(H,13,14)
• InChI Key： NTSXMSUKZOCHEK-UHFFFAOYSA-N
• SMILES： C1=C(C(=C(C=C1Br)C(C)C)C(O)=O)Br

Additional information on 2,4-Dibromo-6-isopropylbenzoic acid

Introduction to 2,4-Dibromo-6-isopropylbenzoic acid (CAS No: 2755724-33-3)

2,4-Dibromo-6-isopropylbenzoic acid, with the chemical formula C₁₀H₉B₂O₂, is a brominated aromatic carboxylic acid derivative that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2755724-33-3, exhibits a distinct molecular structure characterized by two bromine atoms substituting positions 2 and 4 on the benzene ring, with an isopropyl group at position 6. Such structural features contribute to its versatile reactivity and potential applications in various chemical syntheses.

The synthesis of 2,4-Dibromo-6-isopropylbenzoic acid typically involves multi-step organic reactions, often starting from commercially available aromatic precursors such as isopropylbenzene. The introduction of bromine atoms at the 2 and 4 positions can be achieved through electrophilic aromatic substitution reactions, while the addition of the isopropyl group may require further functionalization steps. The precise control of reaction conditions is crucial to ensure high yield and purity, as side reactions can lead to undesired byproducts that may complicate downstream applications.

In recent years, 2,4-Dibromo-6-isopropylbenzoic acid has been explored for its potential in pharmaceutical research. Its brominated aromatic core makes it a valuable intermediate in the synthesis of more complex molecules, including drug candidates targeting various diseases. For instance, studies have demonstrated its utility in constructing heterocyclic compounds that exhibit inhibitory activity against enzymes involved in inflammatory pathways. The presence of both carboxylic and bromine substituents allows for further derivatization, enabling chemists to fine-tune the pharmacological properties of the resulting compounds.

One notable area of research involves the use of 2,4-Dibromo-6-isopropylbenzoic acid in the development of organic electronic materials. The bromine atoms and the carboxylic group can serve as anchoring points for functionalization, allowing for the design of conjugated polymers or small molecules with specific optoelectronic properties. These materials are increasingly relevant in applications such as organic light-emitting diodes (OLEDs), photovoltaics, and field-effect transistors (OFETs). The structural rigidity provided by the benzene ring enhances charge transport capabilities, making this compound a promising candidate for advanced material science.

The chemical reactivity of 2,4-Dibromo-6-isopropylbenzoic acid also makes it a useful tool in synthetic organic chemistry. The carboxylic acid functionality can participate in esterification, amidation, and other reactions to form bioactive molecules. Additionally, the bromine atoms can undergo cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, enabling the introduction of diverse substituents at other positions on the aromatic ring. This flexibility has led to its incorporation into libraries of compounds used in high-throughput screening for drug discovery.

In conclusion, 2,4-Dibromo-6-isopropylbenzoic acid (CAS No: 2755724-33-3) represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features and reactivity profile make it indispensable in pharmaceutical synthesis and material design. As research continues to uncover new methodologies and applications, this compound is poised to play an even greater role in advancing chemical innovation.